Cas no 328027-84-5 (2,4-diethyl 5-4-(2,5-dioxopyrrolidin-1-yl)benzamido-3-methylthiophene-2,4-dicarboxylate)

• Product Name: 2,4-diethyl 5-4-(2,5-dioxopyrrolidin-1-yl)benzamido-3-methylthiophene-2,4-dicarboxylate
• CAS No: 328027-84-5
• MF: C₂₂H₂₂N₂O₇S
• MW: 458.484284877777
• CID: 6086303
• PubChem ID: 2318041
• Update Time: 2025-10-28

2,4-diethyl 5-4-(2,5-dioxopyrrolidin-1-yl)benzamido-3-methylthiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,4-diethyl 5-4-(2,5-dioxopyrrolidin-1-yl)benzamido-3-methylthiophene-2,4-dicarboxylate
• diethyl 5-(4-(2,5-dioxopyrrolidin-1-yl)benzamido)-3-methylthiophene-2,4-dicarboxylate
• 2,4-Thiophenedicarboxylic acid, 5-[[4-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino]-3-methyl-, 2,4-diethyl ester
• 2,4-diethyl 5-[4-(2,5-dioxopyrrolidin-1-yl)benzamido]-3-methylthiophene-2,4-dicarboxylate
• Z28334578
• 328027-84-5
• AKOS001046242
• Oprea1_267008
• F0359-0020
• diethyl 5-[[4-(2,5-dioxopyrrolidin-1-yl)benzoyl]amino]-3-methylthiophene-2,4-dicarboxylate

• Inchi： 1S/C22H22N2O7S/c1-4-30-21(28)17-12(3)18(22(29)31-5-2)32-20(17)23-19(27)13-6-8-14(9-7-13)24-15(25)10-11-16(24)26/h6-9H,4-5,10-11H2,1-3H3,(H,23,27)
• InChI Key： BAUKKHZAJDRURS-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(=O)C2=CC=C(N3C(=O)CCC3=O)C=C2)=C(C(OCC)=O)C=1C

Computed Properties

• Exact Mass: 458.11477222g/mol
• Monoisotopic Mass: 458.11477222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• Boiling Point: 621.7±55.0 °C(Predicted)
• pka: 11.67±0.70(Predicted)

Additional information on 2,4-diethyl 5-4-(2,5-dioxopyrrolidin-1-yl)benzamido-3-methylthiophene-2,4-dicarboxylate

2,4-Diethyl 5-(4-(2,5-Dioxopyrrolidin-1-yl)benzamido)-3-methylthiophene-2,4-dicarboxylate

The compound CAS No. 328027-84-5, also known as 2,4-diethyl 5-(4-(2,5-dioxopyrrolidin-1-yl)benzamido)-3-methylthiophene-2,4-dicarboxylate, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug design and development, particularly in the context of targeted therapies and bioavailability enhancement.

Thiophene derivatives have long been recognized for their versatility in organic synthesis. The presence of a thiophene ring in this compound contributes to its stability and reactivity. The dicarboxylate groups at positions 2 and 4 further enhance its solubility and ability to form bioactive complexes. The benzamido group attached at position 5 introduces additional functionality, making this compound a valuable candidate for further exploration in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed multicomponent reactions and catalytic cross-coupling techniques to achieve high yields and purity. These methods not only simplify the synthesis process but also pave the way for large-scale production, which is crucial for preclinical studies.

The biological evaluation of this compound has revealed intriguing results. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary studies indicate that it may exhibit antiproliferative activity against certain cancer cell lines, making it a promising candidate for anticancer drug development.

One of the most significant breakthroughs involving this compound is its application in prodrug design. The incorporation of a dioxopyrrolidine ring allows for controlled release of the active pharmacophore upon enzymatic cleavage. This feature enhances drug delivery efficiency and reduces systemic toxicity, which are critical factors in modern therapeutic interventions.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and HRMS. These analyses confirm its molecular structure and purity, ensuring reliability in subsequent biological studies.

In conclusion, CAS No. 328027-84-5 represents a significant advancement in the field of organic chemistry. Its unique structure, coupled with cutting-edge synthetic methods and promising biological activities, positions it as a key player in future drug discovery efforts.